![molecular formula C21H21ClF3N3O4S B297280 2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide](/img/structure/B297280.png)
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide
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Overview
Description
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a member of the Janus kinase family of intracellular tyrosine kinases that plays a critical role in the signaling pathways of cytokines, which are involved in the regulation of immune responses. CP-690,550 has shown potential as a therapeutic agent in the treatment of various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Mechanism of Action
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide selectively inhibits JAK3 by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream signaling molecules, such as STATs, and ultimately suppresses the immune response. By inhibiting JAK3, this compound has the potential to modulate the activity of several cytokines, including IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Inhibition of JAK3 activity leads to a decrease in the production of pro-inflammatory cytokines, such as IL-2, which are involved in the pathogenesis of autoimmune diseases. This compound has also been shown to reduce the proliferation of T cells, which are critical in the immune response. In addition, this compound has been shown to have a favorable safety profile and does not appear to have significant adverse effects on immune function.
Advantages and Limitations for Lab Experiments
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and has a high degree of selectivity for JAK3. This compound has also been extensively studied in preclinical and clinical trials, which has provided a wealth of data on its mechanism of action and potential therapeutic uses. However, there are also limitations to the use of this compound in lab experiments. It is a potent immunosuppressant, which can make it difficult to interpret the results of experiments that involve immune cells. In addition, the synthesis of this compound is complex and requires specialized equipment and expertise in organic chemistry.
Future Directions
There are several future directions for research on 2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide. One area of interest is the potential use of this compound in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus. Another area of interest is the development of more selective JAK3 inhibitors that can target specific cytokine signaling pathways. Additionally, there is a need for further research on the long-term safety and efficacy of this compound in clinical trials. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method has been described in several research articles, and it typically involves the use of specialized laboratory equipment and techniques. The process is complex and requires expertise in organic chemistry.
Scientific Research Applications
2-[4-chloro(methylsulfonyl)-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidin-1-ylcarbonyl)phenyl]acetamide has been extensively studied in preclinical and clinical trials for its potential therapeutic use in autoimmune diseases. Several studies have shown that this compound can effectively inhibit JAK3 activity and suppress the immune response. In a phase II clinical trial, this compound was shown to be effective in reducing the signs and symptoms of rheumatoid arthritis in patients who were resistant to traditional disease-modifying antirheumatic drugs.
Properties
Molecular Formula |
C21H21ClF3N3O4S |
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Molecular Weight |
503.9 g/mol |
IUPAC Name |
2-[4-chloro-N-methylsulfonyl-3-(trifluoromethyl)anilino]-N-[2-(pyrrolidine-1-carbonyl)phenyl]acetamide |
InChI |
InChI=1S/C21H21ClF3N3O4S/c1-33(31,32)28(14-8-9-17(22)16(12-14)21(23,24)25)13-19(29)26-18-7-3-2-6-15(18)20(30)27-10-4-5-11-27/h2-3,6-9,12H,4-5,10-11,13H2,1H3,(H,26,29) |
InChI Key |
IZFCVWXLQZFPSA-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)N2CCCC2)C3=CC(=C(C=C3)Cl)C(F)(F)F |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)N2CCCC2)C3=CC(=C(C=C3)Cl)C(F)(F)F |
Origin of Product |
United States |
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